Cas no 37112-31-5 (Levoglucosenone)
Levoglucosenone is a bicyclic anhydrosugar derived from the pyrolysis of cellulose or carbohydrate-rich biomass. It serves as a versatile chiral building block in organic synthesis, offering a rigid, oxygen-rich scaffold with reactive functional groups, including a ketone and an enone moiety. Its unique structure enables applications in pharmaceuticals, agrochemicals, and fine chemicals, particularly as a precursor for stereoselective transformations. Levoglucosenone is valued for its renewable origin, providing a sustainable alternative to petroleum-derived intermediates. Its high purity and stability under controlled conditions make it suitable for demanding synthetic processes. The compound’s reactivity and chirality also facilitate the production of enantiomerically pure compounds, enhancing its utility in asymmetric synthesis.
Levoglucosenone structure
Product Name:Levoglucosenone
CAS No:37112-31-5
MF:C6H6O3
MW:126.110042095184
MDL:MFCD19237758
CID:308206
PubChem ID:125309625
Update Time:2025-06-09
Levoglucosenone Chemical and Physical Properties
Names and Identifiers
-
- 6,8-Dioxabicyclo[3.2.1]oct-2-en-4-one,(1S,5R)-
- Levoglucosenone
- 6,8-Dioxa-Bicyclo[3.2.1]Oct-2-en-4-One
- 6,8-Dioxabicyclo[3.2.1]oct-2-en-4-one
- (1S,5R)-6,8-Dioxabicyclo[3.2.1]oct-2-en-4-one
- B7N23SN1LB
- 1,6-anhydro-3,4-dideoxy-beta-D-glycero-hex-3-enopyranos-2-ulose
- 6,8-Dioxabicyclo(3.2.1)oct-2-en-4-one, (1S)-
- (1S)-6,8-Dioxabicyclo(3.2.1)oct-2-en-4-one
- 1,6-Anhydro-3,4-dideoxyhex-3-enopyran-2-ulose
- Levoglucosenone, >=95% (GC)
- HITOXZPZGPXYHY-UJURSFKZSA-N
- BCP07825
- 1820AE
- OR22203
- L0150
- (1S)-6,8-dioxabicyclo[3.2.1]oct-2-en-4-one
- 6,8-Dioxabicyclo3.2.1oct-2-en-4-one, (1S,5R)-
- UNII-B7N23SN1LB
- LEVOGLUCOSENONE, (-)-
- AKOS006345460
- 6,8-DIOXABICYCLO(3.2.1)OCT-2-EN-4-ONE, (1S,5R)-
- W-202534
- T72379
- 1,6-anhydro-3,4-dideoxy-beta-D-glycero-hex-3-enopyran-2-ulose
- 1,6-ANHYDRO-3,4-DIDEOXY-.DELTA.3-.BETA.-D-PYRANOSEN-2-ONE
- SCHEMBL7155405
- CHEBI:30999
- 1,6-ANHYDRO-3,4-DIDEOXY-.BETA.-D-GLYCERO-HEX-3-ENOPYRANOS-2-ULOSE
- CHEMBL4126941
- BB 0322953
- 37112-31-5
- A856725
- BRN 4859778
- CS-0016272
- HY-21226
- CCRIS 4274
- Q27114054
- PS-4213
- BDBM50276378
- LEVOGLUCOSENONE [MI]
- DTXCID001022255
- (1S,5R)-6,8-dioxabicyclo[3.2.1]oct-2-en-4-one;1,6-anhydro-3,4-dideoxy-beta-D-glycero-hex-3-enopyranos-2-ulose
- DTXSID70880912
- (1S,5R)-6,8-dioxabicyclo(3.2.1)oct-2-en-4-one;1,6-anhydro-3,4-dideoxy-beta-D-glycero-hex-3-enopyranos-2-ulose
- 1,6-ANHYDRO-3,4-DIDEOXY-DELTA3-BETA-D-PYRANOSEN-2-ONE
-
- MDL： MFCD19237758
- Inchi： 1S/C6H6O3/c7-5-2-1-4-3-8-6(5)9-4/h1-2,4,6H,3H2/t4-,6+/m0/s1
- InChI Key： HITOXZPZGPXYHY-UJURSFKZSA-N
- SMILES： O1[C@@H]2C(C=C[C@H]1CO2)=O
- BRN： 4859778
Computed Properties
- Exact Mass: 126.03200
- Monoisotopic Mass: 126.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5
- XLogP3: -0.2
Experimental Properties
- Color/Form: Solid powder
- Density: 1.329±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: No data available
- Boiling Point: 113°C/3mmHg(lit.)
- Flash Point: 98.2±13.8 ºC,
- Refractive Index: nD25 1.5084
- Solubility: Slightly soluble (8.1 g/l) (25 º C),
- PSA: 35.53000
- LogP: -0.13320
- Merck: 5465
- Specific Rotation: D25 -460° (c = 1.0 in CHCl3) (Halpern, 1973); D31 -514.8° (c = 0.3 in CHCl3) (Taniguchi).
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
Levoglucosenone Security Information
- Signal Word：warning
- Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
-
Warning Statement：
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p1086 get medical advice / care - Hazard Category Code： 36
- Safety Instruction： 26
- RTECS：JG7020000
- Storage Condition：4° CStore…,-4℃Store…Better
Levoglucosenone Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Levoglucosenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | L0150-1G |
Levoglucosenone |
37112-31-5 | >96.0%(GC) | 1g |
¥2990.00 | 2024-04-16 | |
| TRC | L375000-10mg |
Levoglucosenone |
37112-31-5 | 10mg |
$ 57.00 | 2023-09-07 | ||
| TRC | L375000-50mg |
Levoglucosenone |
37112-31-5 | 50mg |
$125.00 | 2023-05-18 | ||
| TRC | L375000-100mg |
Levoglucosenone |
37112-31-5 | 100mg |
$221.00 | 2023-05-18 | ||
| TRC | L375000-250mg |
Levoglucosenone |
37112-31-5 | 250mg |
$312.00 | 2023-05-18 | ||
| TRC | L375000-500mg |
Levoglucosenone |
37112-31-5 | 500mg |
$ 454.00 | 2023-09-07 | ||
| TRC | L375000-1g |
Levoglucosenone |
37112-31-5 | 1g |
$606.00 | 2023-05-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L0150-1g |
(1S,5R)-6,8-Dioxabicyclo[3.2.1]oct-2-en-4-one |
37112-31-5 | 96.0%(GC) | 1g |
￥5115.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L0150-200mg |
(1S,5R)-6,8-Dioxabicyclo[3.2.1]oct-2-en-4-one |
37112-31-5 | 96.0%(GC) | 200mg |
￥1485.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | SQ961-500mg |
(1S,5R)-6,8-Dioxabicyclo[3.2.1]oct-2-en-4-one |
37112-31-5 | 96.0%(GC) | 500mg |
￥4260.0 | 2022-06-10 |
Levoglucosenone Related Literature
-
D. Godina,K. Meile,A. Zhurinsh,A. Viksna Anal. Methods 2020 12 5202
-
2. Tuning zirconia-supported metal catalysts for selective one-step hydrogenation of levoglucosenoneJaime Mazarío,Miriam Parre?o Romero,Patricia Concepción,Marvin Chávez-Sifontes,Rolando A. Spanevello,María B. Comba,Alejandra G. Suárez,Marcelo E. Domine Green Chem. 2019 21 4769
-
Shinji Kudo,Zhenwei Zhou,Koyo Norinaga,Jun-ichiro Hayashi Green Chem. 2011 13 3306
-
Florent P. Bouxin,James H. Clark,Jiajun Fan,Vitaliy Budarin Green Chem. 2019 21 1282
-
Cecilia Paris,Manuel Moliner,Avelino Corma Green Chem. 2013 15 2101
37112-31-5 (Levoglucosenone) Related Products
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